Cas no 1361858-60-7 (2',6'-Dichloro-2,4,5-trifluoro-biphenyl)
2',6'-Dichloro-2,4,5-trifluoro-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2',6'-Dichloro-2,4,5-trifluoro-biphenyl
-
- Inchi: 1S/C12H5Cl2F3/c13-7-2-1-3-8(14)12(7)6-4-10(16)11(17)5-9(6)15/h1-5H
- InChI Key: YDOJSEMVQGODQZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C=C(C(=CC=1F)F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 254
- XLogP3: 5.1
- Topological Polar Surface Area: 0
2',6'-Dichloro-2,4,5-trifluoro-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011010281-250mg |
2',6'-Dichloro-2,4,5-trifluoro-biphenyl |
1361858-60-7 | 97% | 250mg |
470.40 USD | 2021-07-04 | |
| Alichem | A011010281-500mg |
2',6'-Dichloro-2,4,5-trifluoro-biphenyl |
1361858-60-7 | 97% | 500mg |
863.90 USD | 2021-07-04 | |
| Alichem | A011010281-1g |
2',6'-Dichloro-2,4,5-trifluoro-biphenyl |
1361858-60-7 | 97% | 1g |
1,475.10 USD | 2021-07-04 |
2',6'-Dichloro-2,4,5-trifluoro-biphenyl Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2',6'-Dichloro-2,4,5-trifluoro-biphenyl
Research Briefing on 2',6'-Dichloro-2,4,5-trifluoro-biphenyl (CAS: 1361858-60-7): Recent Advances and Applications
The compound 2',6'-Dichloro-2,4,5-trifluoro-biphenyl (CAS: 1361858-60-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.
Recent studies have highlighted the role of 2',6'-Dichloro-2,4,5-trifluoro-biphenyl as a key intermediate in the synthesis of complex bioactive molecules. Its halogen-rich structure makes it a valuable scaffold for designing inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing novel kinase inhibitors with enhanced selectivity and potency.
In addition to its synthetic applications, this compound has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2022) revealed its potential as an anti-inflammatory agent, with mechanisms involving modulation of NF-κB signaling pathways. These findings suggest its applicability in treating chronic inflammatory diseases, though further validation in clinical settings is required.
The pharmacokinetic properties of 2',6'-Dichloro-2,4,5-trifluoro-biphenyl have also been investigated, with studies indicating favorable metabolic stability and bioavailability. Advanced computational modeling has been employed to predict its interactions with biological targets, aiding in the rational design of derivatives with optimized efficacy and safety profiles.
Despite these advancements, challenges remain in scaling up its synthesis and ensuring cost-effective production. Recent innovations in catalytic fluorination and chlorination techniques, however, are addressing these limitations, paving the way for broader utilization in pharmaceutical manufacturing.
In conclusion, 2',6'-Dichloro-2,4,5-trifluoro-biphenyl represents a versatile and promising compound in chemical biology and drug discovery. Ongoing research is expected to uncover additional applications, particularly in targeted therapies and precision medicine. Future studies should focus on elucidating its long-term safety and efficacy in human trials.
1361858-60-7 (2',6'-Dichloro-2,4,5-trifluoro-biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)